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Available Solubility Data for Select Bromates

The table below summarizes the scattered solubility data I found for a few bromate compounds. Notably, no

data was found for lithium bromate (LiBrO₃) or several other common bromates.

Compound Formula Solubility Data (g/100 mL water) Temperature

Ammonium
Bromate

NH₄BrO₃ 28.7 [1] Not specified

Sodium Bromate NaBrO₃ Described only as "highly soluble" [2] Not specified

Calcium Bromate Ca(BrO₃)₂ Mentioned in a synthesis patent, but no solubility

value given [3]

-

Experimental Protocol for Solubility Measurement

If experimental data is unavailable, the dynamic dissolution equilibrium method is a common and reliable

approach to determine solubility. The workflow below outlines the key steps involved in this process [4]:
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Figure: Experimental workflow for determining solubility using the dynamic dissolution equilibrium

method.

Detailed Methodology [4]:

Solution Preparation: Prepare a saturated solution of the bromate salt in pure water or a specific

solvent system. This involves adding an excess of the solid solute to the solvent.
Equilibration: Place the mixture in a thermostatted water bath to maintain a constant, known

temperature (e.g., 20°C, 30°C, 40°C). Continuously agitate the mixture for a prolonged period
(several hours) to ensure equilibrium between the dissolved and undissolved solute is achieved.

Sampling: Once equilibrium is reached, allow the undissolved solid to settle. Carefully sample the
clear, supernatant solution without disturbing the solid precipitate.
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Concentration Analysis: Analyze the concentration of the bromate ion in the sampled solution using

an appropriate analytical technique. This could be gravimetric analysis (evaporating the solvent and
weighing the residue), titration, or instrumental methods like ion chromatography.

Data Recording: The solubility is recorded as the mass of solute (in grams) dissolved in 100 mL of
solvent at the specific temperature. This process is repeated across a range of temperatures to

generate a solubility curve.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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